Cas no 1343644-58-5 (Piperidine, 2-(1-ethyl-1H-pyrazol-4-yl)-6-methyl-)

• Product Name: Piperidine, 2-(1-ethyl-1H-pyrazol-4-yl)-6-methyl-
• CAS No: 1343644-58-5
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5264422
• Update Time: 2025-06-08

Piperidine, 2-(1-ethyl-1H-pyrazol-4-yl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-(1-ethyl-1H-pyrazol-4-yl)-6-methyl-

• Inchi： 1S/C11H19N3/c1-3-14-8-10(7-12-14)11-6-4-5-9(2)13-11/h7-9,11,13H,3-6H2,1-2H3
• InChI Key： MOMNIYDAEJNLHY-UHFFFAOYSA-N
• SMILES： N1C(C)CCCC1C1=CN(CC)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Piperidine, 2-(1-ethyl-1H-pyrazol-4-yl)-6-methyl-

Exploring the Properties and Applications of Piperidine, 2-(1-ethyl-1H-pyrazol-4-yl)-6-methyl- (CAS No. 1343644-58-5)

In the realm of organic chemistry and pharmaceutical research, Piperidine, 2-(1-ethyl-1H-pyrazol-4-yl)-6-methyl- (CAS No. 1343644-58-5) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its piperidine core and pyrazole substitution, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework combines the rigidity of the piperidine ring with the versatility of the ethyl-pyrazole moiety, making it a promising candidate for drug discovery and material science.

The growing demand for heterocyclic compounds in medicinal chemistry has propelled the study of Piperidine, 2-(1-ethyl-1H-pyrazol-4-yl)-6-methyl-. Researchers are particularly intrigued by its potential role in modulating biological targets, such as enzymes and receptors. For instance, the pyrazole group is known for its ability to interact with hydrophobic pockets in proteins, while the piperidine ring contributes to solubility and bioavailability. These attributes align with current trends in small-molecule drug development, where structure-activity relationships (SAR) are critical for optimizing therapeutic efficacy.

Beyond pharmaceuticals, CAS No. 1343644-58-5 has potential applications in agrochemicals and material science. The compound's stability under various conditions makes it suitable for formulations requiring long shelf lives. Additionally, its electron-rich structure could be leveraged in the design of organic electronic materials, a field gaining traction due to the rise of flexible electronics and sustainable technologies. This versatility positions Piperidine, 2-(1-ethyl-1H-pyrazol-4-yl)-6-methyl- as a valuable building block in multidisciplinary research.

One of the most frequently searched questions about this compound revolves around its synthesis methods. Researchers often inquire about efficient routes to produce Piperidine, 2-(1-ethyl-1H-pyrazol-4-yl)-6-methyl- with high yields and purity. Recent advancements in catalytic reactions and green chemistry have introduced more sustainable approaches, such as using metal-free catalysts or microwave-assisted synthesis. These methods not only reduce environmental impact but also align with the global push toward sustainable chemical production.

Another hot topic is the biological activity of Piperidine, 2-(1-ethyl-1H-pyrazol-4-yl)-6-methyl-. Preliminary studies suggest its potential in addressing neurological disorders and metabolic diseases, though further validation is needed. The compound's ability to cross the blood-brain barrier (BBB) has sparked interest in its use for central nervous system (CNS) targets. This aligns with the increasing focus on neurotherapeutics and precision medicine, where tailored molecules are essential for treating complex conditions.

From a commercial perspective, the availability of CAS No. 1343644-58-5 in research markets has expanded, driven by demand from pharmaceutical companies and academic institutions. Suppliers often highlight its high purity and custom synthesis options, catering to diverse experimental needs. The compound's patent landscape is also a point of interest, as innovators seek to protect its applications in drug formulations and industrial processes.

In conclusion, Piperidine, 2-(1-ethyl-1H-pyrazol-4-yl)-6-methyl- (CAS No. 1343644-58-5) represents a fascinating intersection of chemistry and applied science. Its structural uniqueness, coupled with emerging applications in drug discovery, agrochemicals, and materials, underscores its relevance in modern research. As scientists continue to unravel its potential, this compound is poised to play a pivotal role in addressing some of today's most pressing scientific challenges.